Cas no 1286713-68-5 (4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1286713-68-5
• MF: C₁₃H₁₁N₅O₃S
• MW: 317.323140382767
• CID: 6280864
• PubChem ID: 52904177
• Update Time: 2025-07-15

4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide
• AKOS024656183
• F2517-1287
• CHEMBL5014116
• 4-methyl-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thiadiazole-5-carboxamide
• 1286713-68-5
• 4-methyl-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C13H11N5O3S/c1-8-11(22-18-15-8)12(19)14-13-17-16-10(21-13)7-20-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,17,19)
• InChI Key： WXHHNROKLOXZLJ-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NN=C(COC3C=CC=CC=3)O2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 317.05826040g/mol
• Monoisotopic Mass: 317.05826040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide

Recent Advances in the Study of 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide (CAS: 1286713-68-5)

In recent years, the compound 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide (CAS: 1286713-68-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique oxadiazole and thiadiazole moieties, has shown promising potential in various therapeutic applications, particularly in antimicrobial and anticancer research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving the condensation of key intermediates, followed by cyclization and functionalization steps. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements have facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. In vitro studies demonstrate its efficacy against drug-resistant strains, suggesting its potential as a novel antimicrobial agent. Mechanistic studies indicate that the compound disrupts microbial cell wall synthesis and interferes with essential enzymatic pathways, leading to cell death. These findings are particularly relevant in the context of rising antimicrobial resistance and the urgent need for new therapeutic options.

In addition to its antimicrobial properties, 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide has shown promising anticancer activity. Preclinical studies have highlighted its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action involves the inhibition of key signaling pathways, such as PI3K/AKT and MAPK, which are critical for cancer cell survival and proliferation. These results underscore its potential as a lead compound for the development of targeted cancer therapies.

Despite these encouraging findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic profile of the compound through structural modifications and the development of novel delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the transition from bench to bedside.

In conclusion, 4-methyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-1,2,3-thiadiazole-5-carboxamide represents a promising candidate for further development in both antimicrobial and anticancer therapy. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges to pave the way for clinical applications.